Cas no 543713-33-3 ((3-(2-Fluorophenyl)isoxazol-5-yl)methanamine)

(3-(2-Fluorophenyl)isoxazol-5-yl)methanamine structure
543713-33-3 structure
Product Name:(3-(2-Fluorophenyl)isoxazol-5-yl)methanamine
CAS No:543713-33-3
MF:C10H9FN2O
MW:192.189665555954
MDL:MFCD06738518
CID:823318
PubChem ID:45602051
Update Time:2025-04-19

(3-(2-Fluorophenyl)isoxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-(2-Fluorophenyl)isoxazol-5-yl)methanamine
    • [3-(2-fluorophenyl)-1,2-oxazol-5-yl]methanamine
    • 1-[3-(2-FLUOROPHENYL)-5-ISOXAZOLYL]METHANAMINE
    • ANW-66145
    • CTK8C1271
    • SBB026730
    • STK510151
    • SureCN2120898
    • 3-(2-Fluorophenyl)isoxazole-5-methanamine
    • CS-0269561
    • SCHEMBL2120898
    • SY262172
    • 543713-33-3
    • MFCD06738518
    • AKOS013464442
    • C-[3-(2-FLUORO-PHENYL)-ISOXAZOL-5-YL]-METHYLAMINE
    • EN300-380517
    • 1-[3-(2-fluorophenyl)-1,2-oxazol-5-yl]methanamine
    • AB27297
    • DB-071834
    • C15960
    • 3-(2-FLUOROPHENYL)-5-ISOXAZOLEMETHANAMINE
    • DTXSID50671249
    • MDL: MFCD06738518
    • Inchi: 1S/C10H9FN2O/c11-9-4-2-1-3-8(9)10-5-7(6-12)14-13-10/h1-5H,6,12H2
    • InChI Key: LTQAXBKYVMMKCG-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1C=C(CN)ON=1

Computed Properties

  • Exact Mass: 192.07000
  • Monoisotopic Mass: 192.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
  • XLogP3: 1

Experimental Properties

  • Density: 1.24
  • Boiling Point: 332.5°C at 760 mmHg
  • Flash Point: 154.9°C
  • Refractive Index: 1.554
  • PSA: 52.05000
  • LogP: 2.63970
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3-(2-Fluorophenyl)isoxazol-5-yl)methanamine Security Information

(3-(2-Fluorophenyl)isoxazol-5-yl)methanamine Pricemore >>

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